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Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

Introduction: The Shift to Aliphatic Diesters
The global regulatory phase-out of legacy orthophthalates—driven by their endocrine-

disrupting properties and environmental persistence—has catalyzed a structural shift in

polymer formulation and drug delivery packaging. The transition toward 1 has accelerated the

adoption of aliphatic diesters, including Diisononyl azelate (DINAz) and its structural analogs

like diisooctyl azelate[1].

DINAz (CAS: 71850-10-7) is a high-molecular-weight, long-chain aliphatic dicarboxylic acid

ester. Unlike phthalates, which feature a sterically hindered and resonance-stabilized aromatic

ring, the linear C9 aliphatic backbone of the azelate moiety offers high flexibility, low volatility,

and critical susceptibility to microbial degradation. For researchers and drug development

professionals, understanding the environmental fate and biodegradability of DINAz is

paramount for developing2 that meet stringent ecological risk assessments[2].

Physicochemical Drivers of Environmental Fate
The environmental partitioning of organic substances is dictated by their baseline

physicochemical properties. DINAz is highly lipophilic, possessing an estimated octanol-water
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partition coefficient (

) exceeding 8.0 and negligible aqueous solubility.

When released into the environment—whether through industrial effluent, microplastic

degradation, or leaching from 3—DINAz rapidly partitions out of the water column[3]. Its high

organic carbon-water partition coefficient (ngcontent-ng-c2977031039="" _nghost-ng-

c1310870263="" class="inline ng-star-inserted">

) ensures that its primary environmental sinks are soils, sediments, and wastewater sludge.
Consequently, the ecological risk classification of such relies heavily on their susceptibility to
benthic and soil microbial metabolism rather than aquatic photolysis or baseline narcosis in the
water column[4].

Mechanistic Pathways of Biodegradation
The biodegradation of DINAz occurs in two distinct kinetic phases: primary biodegradation

(structural alteration) and ultimate biodegradation (mineralization to

and

).

Primary Cleavage: Extracellular microbial lipases and esterases attack the ester carbonyl

carbons. Because the azelate backbone lacks bulky ortho-substituents, there is minimal

steric hindrance, allowing rapid hydrolysis into one equivalent of 5 and two equivalents of

isononyl alcohol[5].

Ultimate Mineralization: Azelaic acid (nonanedioic acid) is a naturally occurring C9

dicarboxylic acid that is rapidly activated to its Coenzyme A thioester and funneled directly

into the

-oxidation pathway. Concurrently, isononyl alcohol is oxidized by alcohol dehydrogenases to
isononanoic acid, which similarly undergoes

-oxidation. The resulting Acetyl-CoA feeds the Tricarboxylic Acid (TCA) cycle, culminating in
cellular respiration.
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Enzymatic hydrolysis and ultimate mineralization pathway of Diisononyl Azelate.

Experimental Methodology: OECD 301B Protocol for
Hydrophobic Esters

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12657575/docs?utm_src=pdf-body-img#environmental-fate-and-biodegradability-of-diisononyl-azelate-dinaz-a-technical-guide
https://www.benchchem.com/product/b12657575/docs?utm_src=pdf-body#environmental-fate-and-biodegradability-of-diisononyl-azelate-dinaz-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To empirically validate the environmental fate of DINAz, researchers utilize the OECD 301B

(Ready Biodegradability -

Evolution) test. However, standard protocols often yield false negatives for highly lipophilic
substances due to mass-transfer limitations. The following step-by-step methodology is
engineered to overcome these physical barriers, utilizing a self-validating respirometric system.

Step-by-Step Workflow & Causality
Step 1: Inoculum Preparation & Endogenous Blanking

Action: Harvest activated sludge from a municipal wastewater treatment plant. Wash and

aerate the consortium for 24 hours. Set up a "Blank Control" reactor containing only the

inoculum and mineral medium.

Causality: Municipal sludge provides a diverse, unacclimated microbial baseline. The

Blank Control establishes the endogenous respiration rate of the sludge, ensuring that any

measured in the test reactors is strictly derived from the test substance.

Step 2: Substrate Introduction via Inert Carrier

Action: Dissolve DINAz in a volatile solvent, coat it onto inert silica gel, evaporate the

solvent, and add the coated silica to the test reactor (Target: 10-20 mg TOC/L).

Causality: Direct addition of highly hydrophobic DINAz causes it to float or adhere to

glassware, severely restricting microbial bioavailability. Silica gel provides a massive

surface area for microbial colonization and extracellular enzyme interaction.

Step 3: Toxicity Control Validation

Action: Run a parallel reactor containing DINAz, the inoculum, and a readily biodegradable

reference substance (e.g., Sodium Acetate).

Causality: This makes the protocol self-validating. If the reference substance fails to

degrade in the presence of DINAz, it proves the diester is biocidal. If it degrades normally,

any recalcitrance of DINAz is confirmed to be structural, not toxicological.

Step 4: Respirometric Incubation & Titration
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Action: Sparge all reactors continuously with

-free air in the dark at 22°C for 28 days. Route the effluent gas through series-connected
Barium Hydroxide (

) traps. Periodically titrate the traps with HCl.

Causality: Darkness prevents photosynthetic algae from consuming biogenic

. Barium hydroxide precipitates evolved

as Barium Carbonate. Titrating the residual hydroxide allows for the precise stoichiometric
back-calculation of carbon mineralization.
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Self-validating respirometric workflow for assessing DINAz ultimate biodegradability.

Quantitative Biodegradability Profiles
The structural differences between aliphatic azelates and legacy aromatic plasticizers dictate

their environmental persistence. The table below synthesizes the quantitative metrics

comparing DINAz to other common industrial plasticizers.

Table 1: Comparative Environmental and Biodegradation Metrics of Selected Plasticizers

Compound
Class

Chemical
Example

Est.

Primary
Biodegrada
tion
Mechanism

28-Day
Mineralizati
on (OECD
301B)

Primary
Environmen
tal Sink

Aliphatic

Diester

Diisononyl

Azelate

(DINAz)

> 8.0

Rapid

enzymatic

hydrolysis

> 60%

(Readily

Biodegradabl

e)

Sediment /

Soil

Aliphatic

Diester

Diisooctyl

Adipate

(DOA)

~ 8.0

Rapid

enzymatic

hydrolysis

> 70%

(Readily

Biodegradabl

e)

Sediment /

Soil

Orthophthalat

e

Diisononyl

Phthalate

(DINP)

8.8

Sterically

hindered

hydrolysis

< 60%

(Inherently

Biodegradabl

e)

Sediment /

Biota

Trimellitate

Trioctyl

Trimellitate

(TOTM)

> 10.0

Highly

hindered

hydrolysis

< 20%

(Persistent)

Sediment /

Dust

Note: Data reflects general kinetic trends for these chemical classes. DINAz achieves the

>60% theoretical

evolution threshold required to be classified as "readily biodegradable" when bioavailability
limitations are mitigated.
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Implications for Biocompatibility and Pharma
Packaging
For drug development professionals, the shift toward DINAz and similar aliphatic diesters is

highly advantageous. The same enzymatic susceptibility that allows DINAz to rapidly

mineralize in the environment also translates to favorable in vivo metabolic profiles. If DINAz

leaches from flexible PVC IV tubing or pharmaceutical packaging into a patient's bloodstream,

endogenous serum esterases can rapidly hydrolyze the molecule into azelaic acid and isononyl

alcohol—metabolites with well-characterized, low-toxicity excretion pathways. This dual benefit

of high technical performance and robust environmental/biological clearance solidifies DINAz

as a critical component in next-generation sustainable material science.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. insights.greyb.com [insights.greyb.com]

2. Buy Nonanedioic acid, diisooctyl ester | 26544-17-2 [smolecule.com]

3. Nonphthalate Plasticizers in House Dust from Multiple Countries: An Increasing Threat to
Humans - PMC [pmc.ncbi.nlm.nih.gov]

4. canada.ca [canada.ca]

5. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Environmental Fate and Biodegradability of Diisononyl
Azelate (DINAz): A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12657575?utm_src=pdf-custom-synthesis#bc-rfq
https://insights.greyb.com/phthalate-alternatives-in-cosmetics/
https://www.smolecule.com/products/s1539785
https://pmc.ncbi.nlm.nih.gov/articles/PMC9996830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9996830/
https://www.canada.ca/content/dam/eccc/migration/ese-ees/a96e2e98-2a04-40c8-9edc-08a6dff235f7/cmp3-20erc_en.pdf
https://www.mdpi.com/2073-4360/13/23/4091
https://www.benchchem.com/product/b12657575/docs#environmental-fate-and-biodegradability-of-diisononyl-azelate-dinaz-a-technical-guide
https://www.benchchem.com/product/b12657575/docs#environmental-fate-and-biodegradability-of-diisononyl-azelate-dinaz-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12657575/docs#environmental-fate-and-
biodegradability-of-diisononyl-azelate-dinaz-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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